Cas no 1824050-31-8 (2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-one)

• Product Name: 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-one
• CAS No: 1824050-31-8
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 6281108
• PubChem ID: 130136641
• Update Time: 2025-06-11

2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1933881
• 2,2-Difluoro-1-(4-fluoro-2-methoxy-phenyl)-ethanone
• 2,2-difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-one
• 1824050-31-8
• 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-one

• Inchi： 1S/C9H7F3O2/c1-14-7-4-5(10)2-3-6(7)8(13)9(11)12/h2-4,9H,1H3
• InChI Key： HCEYFQBGCOEROE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C(F)F)=O)=C(C=1)OC

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-one

Introduction to 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-one (CAS No. 1824050-31-8) in Modern Chemical Research

2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-one, identified by its CAS number 1824050-31-8, represents a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This fluorinated ketone derivative has garnered considerable attention due to its unique structural features and potential applications in drug development, agrochemicals, and material science. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a versatile intermediate for constructing more complex molecules.

The compound's molecular structure, featuring a central ketone group flanked by fluorinated and methoxylated phenyl rings, suggests a high degree of functional tunability. Such structural motifs are increasingly explored in medicinal chemistry for their ability to modulate biological activity through hydrogen bonding, lipophilicity, and metabolic stability. The fluorine atoms, in particular, are known for their ability to enhance binding affinity and reduce metabolic degradation, which are critical factors in the design of novel therapeutics.

In recent years, 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-one has been investigated as a key intermediate in the synthesis of bioactive molecules. Its incorporation into heterocyclic frameworks has shown promise in generating compounds with enhanced pharmacological properties. For instance, studies have demonstrated its utility in constructing fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs), where the fluoro substituents improve binding interactions with target enzymes such as cyclooxygenase (COX). This aligns with the broader trend in drug discovery toward fluorinated compounds, which have been widely adopted due to their favorable pharmacokinetic profiles.

The role of fluorine in medicinal chemistry is well-documented, with its ability to influence both the physical properties and biological activity of molecules. In the context of 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-one, the electron-withdrawing nature of fluorine atoms can enhance the electrophilicity of the carbonyl group, facilitating further functionalization through nucleophilic addition reactions. This property makes it particularly useful in multi-step synthetic routes where precise control over reactivity is required.

Moreover, the methoxy group attached to the aromatic ring introduces additional functionality that can be exploited for selective modifications. Methoxy-substituted aromatic compounds are prevalent in natural products and pharmaceuticals due to their stability under various reaction conditions while still maintaining biological activity. The combination of fluoro and methoxy groups in 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-one creates a balance between reactivity and stability, making it an attractive building block for synthetic chemists.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have revealed that its scaffold can effectively engage with biological targets through multiple interaction modes, including hydrophobic interactions and π-stacking. These insights have guided the design of novel derivatives with improved binding affinities and selectivities. For example, virtual screening campaigns have identified analogs of 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-one that exhibit promising activity against enzymes implicated in neurological disorders.

The synthesis of 2,2-Difluoro-1-(4-fluoro-2-methoxyphenyl)ethan-1-one itself presents interesting challenges due to the sensitivity of fluorinated intermediates. Traditional synthetic routes often involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions on halogenated precursors. However, recent methodologies have focused on greener alternatives, such as photoredox catalysis or enzymatic approaches, which offer improved atom economy and reduced waste generation. These innovations align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

One particularly noteworthy application of this compound is in the development of fluorinated ligands for transition metal catalysis. The electron-deficient environment created by the fluoro groups enhances the Lewis acidity of metal centers, facilitating catalytic cycles such as C-H activation or C-C bond formation. Such transformations are pivotal in constructing complex molecular architectures efficiently. Researchers have leveraged this property to develop novel catalysts for asymmetric synthesis, where enantioselective control is crucial for producing chiral drugs.

The versatility of CAS No 1824050-31-8 extends beyond pharmaceutical applications into materials science. Fluorinated ketones like this one are being explored as precursors for high-performance polymers and liquid crystals due to their ability to impart thermal stability and optical clarity. The incorporation of fluoro groups into polymer backbones has been shown to enhance resistance to UV degradation and chemical oxidation, making them suitable for demanding industrial environments.

In conclusion, 2 , 2 - Difluoro - 1 - ( 4 - fluoro - 2 - methoxyphenyl ) ethan - 1 - one ( CAS No . 1824050 - 31 - 8 ) stands as a testament to the ingenuity inherent in modern chemical research . Its unique structural attributes , coupled with its broad applicability across multiple disciplines , underscore its significance as both a research tool and a potential lead compound . As synthetic methodologies continue to evolve , it is likely that this compound will find even more innovative uses , further solidifying its place at the forefront of chemical innovation .